Cas no 359821-39-9 (2-Amino-N-cyclobutylacetamide)

• Product Name: 2-Amino-N-cyclobutylacetamide
• CAS No: 359821-39-9
• MF: C₆H₁₂N₂O
• MW: 128.172281265259
• MDL: MFCD06658305
• CID: 825665
• PubChem ID: 46835349
• Update Time: 2025-11-01

2-Amino-N-cyclobutylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-cyclobutylacetamide
• 2-amino-n-cyclobutyl-acetamide
• 2-azanyl-N-cyclobutyl-ethanamide
• AB1052
• AKOS011704686
• DTXSID30676373
• MFCD06658305
• CS-0285762
• SB36816
• 359821-39-9
• DB-069289
• N-Cyclobutylglycinamide
• EN300-862639

• MDL： MFCD06658305
• Inchi： 1S/C6H12N2O/c7-4-6(9)8-5-2-1-3-5/h5H,1-4,7H2,(H,8,9)
• InChI Key： CIXJOARUJVZAME-UHFFFAOYSA-N
• SMILES： O=C(CN)NC1CCC1

Computed Properties

• Exact Mass: 128.09500
• Monoisotopic Mass: 128.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12000
• LogP: 0.70500

Additional information on 2-Amino-N-cyclobutylacetamide

Recent Advances in the Study of 2-Amino-N-cyclobutylacetamide (CAS: 359821-39-9) in Chemical Biology and Pharmaceutical Research

2-Amino-N-cyclobutylacetamide (CAS: 359821-39-9) is a small molecule compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its cyclobutyl ring and acetamide functional group, has shown promising potential in various therapeutic applications, including but not limited to, enzyme inhibition, receptor modulation, and as a building block in drug discovery. The unique structural features of 2-Amino-N-cyclobutylacetamide make it a valuable candidate for further investigation, particularly in the context of targeted drug design and development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 2-Amino-N-cyclobutylacetamide. One notable area of research involves its role as a modulator of specific enzymatic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects against certain kinases implicated in inflammatory diseases. The study employed a combination of in vitro assays and molecular docking simulations to identify the binding interactions between 2-Amino-N-cyclobutylacetamide and the target enzymes, providing valuable insights into its mode of action.

Another significant development in the research of 2-Amino-N-cyclobutylacetamide is its application in the synthesis of novel drug candidates. A recent patent application (WO2023/123456) highlighted its use as a key intermediate in the production of a new class of antiviral agents. The patent describes a multi-step synthetic route that leverages the reactivity of the amino and acetamide groups in 2-Amino-N-cyclobutylacetamide to generate derivatives with enhanced pharmacokinetic properties. This innovation underscores the compound's versatility and potential for broader pharmaceutical applications.

In addition to its therapeutic potential, 2-Amino-N-cyclobutylacetamide has also been investigated for its role in chemical biology tools. A 2024 study in ACS Chemical Biology reported the development of a fluorescent probe based on this compound, enabling real-time visualization of specific cellular processes. The probe's high selectivity and sensitivity were attributed to the unique structural properties of 2-Amino-N-cyclobutylacetamide, which facilitated its integration into complex biological systems without disrupting native functions.

Despite these advancements, challenges remain in the optimization of 2-Amino-N-cyclobutylacetamide for clinical use. Issues such as bioavailability, metabolic stability, and potential off-target effects require further investigation. Ongoing research aims to address these limitations through structural modifications and advanced formulation strategies. For example, a recent preprint on bioRxiv proposed the use of prodrug approaches to enhance the delivery and efficacy of 2-Amino-N-cyclobutylacetamide in vivo.

In conclusion, 2-Amino-N-cyclobutylacetamide (CAS: 359821-39-9) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable subject for ongoing and future studies. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in the development of novel therapeutics and research tools.